[(3-Methyloxetan-3-yl)methyl](4-methylpentyl)amine

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 4-methyl-N-[(3-methyloxetan-3-yl)methyl]pentan-1-amine
• InChI: InChI=1S/C11H23NO/c1-10(2)5-4-6-12-7-11(3)8-13-9-11/h10,12H,4-9H2,1-3H3
• InChI Key: WVQCYNLGSJKFAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCNCC1(COC1)C

Description

(3-Methyloxetan-3-yl)methylamine is a chemical compound with a unique structure that includes an oxetane ring and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methyloxetan-3-yl)methylamine typically involves the reaction of 3-methyloxetanemethanol with 4-methylpentylamine. The reaction conditions often include the use of a solvent such as methanol or chloroform and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and other industrial-scale equipment to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

(3-Methyloxetan-3-yl)methylamine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride.

Substitution: Various nucleophiles depending on the desired product.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxetane derivatives, while substitution reactions can produce a wide range of substituted amines.

Scientific Research Applications

(3-Methyloxetan-3-yl)methylamine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (3-Methyloxetan-3-yl)methylamine involves its interaction with specific molecular targets. The oxetane ring and amine group can interact with enzymes and receptors, influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

(3-Methyloxetan-3-yl)methylamine can be compared with other similar compounds such as:

3-Methyl-3-oxetanemethanol: Shares the oxetane ring but lacks the amine group.

3-Methyloxetan-3-amine hydrochloride: Contains the oxetane ring and amine group but in a different configuration